Cas no 170492-61-2 (1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-)

• Product Name: 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-
• CAS No: 170492-61-2
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5263864
• Update Time: 2025-07-17

1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-

• Inchi： 1S/C11H12N2O3/c12-8-3-1-6-5-7(11(15)16)2-4-9(6)13-10(8)14/h2,4-5,8H,1,3,12H2,(H,13,14)(H,15,16)
• InChI Key： IGBDPQIPZXEODK-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(C(O)=O)C=C2CCC(N)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-

Comprehensive Overview of 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo- (CAS No. 170492-61-2)

The compound 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo- (CAS No. 170492-61-2) is a benzazepine derivative with significant potential in pharmaceutical research and development. This molecule features a unique heterocyclic structure, combining a benzazepine core with a carboxylic acid and an amino group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its bioactive properties, which may contribute to advancements in central nervous system (CNS) therapeutics and enzyme modulation.

In recent years, the demand for novel heterocyclic compounds like 1H-1-Benzazepine-7-carboxylic acid has surged due to their applications in targeted drug design. The compound's 3-amino-2,3,4,5-tetrahydro-2-oxo moiety is a key structural feature that enhances its binding affinity to biological targets. This has led to increased interest in its potential role in neurodegenerative disease research, a hot topic in modern medicine. Scientists are exploring its interactions with G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways.

The synthesis of CAS No. 170492-61-2 involves sophisticated organic chemistry techniques, including multistep reactions and chiral resolution methods. Its carboxylic acid group allows for further derivatization, enabling the creation of prodrugs or bioconjugates. This flexibility aligns with the growing trend of personalized medicine, where tailored molecular structures are essential. Additionally, its low toxicity profile in preliminary studies makes it a promising candidate for preclinical development.

From an industrial perspective, 1H-1-Benzazepine-7-carboxylic acid is gaining attention in the fine chemicals market. Its high purity grade variants are sought after by contract research organizations (CROs) and pharmaceutical manufacturers. The compound's patent landscape is also a subject of interest, as innovators seek to protect its synthetic routes and therapeutic applications. With the rise of AI-driven drug discovery, computational models are increasingly used to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity).

Environmental and regulatory considerations for CAS No. 170492-61-2 are equally important. The compound's biodegradability and ecotoxicological impact are under scrutiny to ensure compliance with green chemistry principles. As sustainability becomes a priority in the chemical industry, researchers are optimizing its synthesis to minimize waste generation and energy consumption. These efforts resonate with global initiatives like the United Nations Sustainable Development Goals (SDGs).

In conclusion, 1H-1-Benzazepine-7-carboxylic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo- represents a compelling case study in medicinal chemistry and industrial innovation. Its structural complexity, coupled with its therapeutic potential, positions it as a valuable asset in the quest for next-generation pharmaceuticals. As scientific and technological advancements continue, this compound is likely to play a pivotal role in addressing unmet medical needs and shaping the future of healthcare solutions.